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Compound of Interest

Compound Name:
4',5,7-Trihydroxy-6'-

methoxyflavanone

CAS No.: 57462-21-2

Cat. No.: B14608036

Get Quote

Executive Summary
This guide provides a comprehensive technical analysis of 4',5,7-Trihydroxy-6-

methoxyflavanone, a bioactive flavonoid aglycone predominantly isolated from the Scutellaria

(Lamiaceae) and Iris (Iridaceae) genera. Often referred to as 6-Methoxynaringenin or

Dihydrohispidulin, this compound represents a critical structural intermediate in the

biosynthesis of flavones and exhibits significant pharmacological potential, including anti-

inflammatory, antioxidant, and enzyme-inhibitory activities.[1]

Note on Nomenclature: While the query specified "6'-methoxy" (B-ring substitution), the

scientific literature overwhelmingly identifies the naturally occurring bioactive isomer as 6-

methoxy (A-ring substitution). A 6'-methoxy substitution on a flavanone B-ring is sterically

equivalent to a 2'-methoxy group due to C1'-C2 bond rotation and is non-standard in common

flavonoid nomenclature unless specific steric locking occurs. This guide focuses on the verified

6-methoxy (A-ring) isomer (CAS: 94942-49-1) to ensure experimental relevance and accuracy.

Chemical Identity & Structural Analysis[2][3][4][5][6]
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4',5,7-Trihydroxy-6-methoxyflavanone is a flavanone, characterized by a saturated C2-C3

bond, distinguishing it from its flavone analog, Hispidulin. The presence of a methoxy group at

the C6 position of the A-ring is a hallmark of Scutellaria flavonoids (wogonin-type substitution

pattern), imparting unique lipophilicity and metabolic stability compared to non-methylated

analogs like Naringenin.

Physicochemical Profile
Property Data

Common Names
6-Methoxynaringenin; Dihydrohispidulin; 4',5,7-

Trihydroxy-6-methoxyflavanone

CAS Registry Number 94942-49-1

IUPAC Name
(2S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-6-

methoxy-2,3-dihydrochromen-4-one

Molecular Formula C₁₆H₁₄O₆

Molecular Weight 302.28 g/mol

Exact Mass 302.0790

Physical State Yellow crystalline powder

Solubility
Soluble in DMSO, Methanol, Ethanol; Poorly

soluble in water

pKa (Predicted) ~7.2 (7-OH), ~9.5 (4'-OH), ~11.8 (5-OH)

UV Max (MeOH) ~288 nm, ~320 nm (shoulder)

Structural Logic & Reactivity[8]
A-Ring (Chroman-4-one): The 5,7-dihydroxy-6-methoxy substitution pattern creates a "push-

pull" electronic system. The 5-OH forms a strong intramolecular hydrogen bond with the C4

carbonyl, reducing the carbonyl's reactivity and shifting the UV absorption.

B-Ring (Phenyl): The 4'-OH group provides antioxidant capacity via proton donation (HAT

mechanism).
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C6-Methoxy Group: This group increases lipophilicity (logP) relative to Naringenin, potentially

enhancing membrane permeability and oral bioavailability. It also blocks the C6 position from

oxidative metabolism or glycosylation.

Biosynthesis & Isolation Protocols
Understanding the biosynthetic origin is crucial for metabolic engineering and identifying rich

natural sources.

Biosynthetic Pathway
The compound is derived from the phenylpropanoid pathway. The key divergence from generic

flavonoids is the A-ring modification (6-hydroxylation followed by O-methylation).
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Phenylpropanoid Pathway

A-Ring Modification (Scutellaria specific)

L-Phenylalanine

p-Coumaroyl-CoA

PAL, C4H, 4CL

Naringenin Chalcone

CHS (Chalcone Synthase)

Naringenin
(Flavanone Scaffold)

CHI (Chalcone Isomerase)

6-Hydroxynaringenin
(Carthamidin)

F6H (Flavonoid 6-Hydroxylase)
Cytochrome P450

6-Methoxynaringenin
(Target Compound)

FOMT (Flavonoid O-Methyltransferase)
SAM -> SAH

Figure 1: Biosynthetic pathway of 6-Methoxynaringenin involving specific A-ring modification.

Click to download full resolution via product page

Isolation Protocol (Self-Validating)
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This protocol is designed for isolation from Scutellaria baicalensis roots, a verified high-yield

source.

Reagents: Ethanol (95%), Ethyl Acetate (EtOAc), n-Butanol (n-BuOH), Silica Gel (200-300

mesh), Sephadex LH-20.

Extraction:

Macerate air-dried, powdered roots (1 kg) in 95% Ethanol (5 L) for 72 hours at room

temperature.

Filter and concentrate under reduced pressure (Rotavap, 45°C) to obtain crude extract.

Validation: Crude yield should be approx. 15-20% w/w.

Fractionation (Liquid-Liquid Partition):

Suspend crude extract in H₂O (1 L).

Partition sequentially with Petroleum Ether (remove lipids), EtOAc, and n-BuOH.

Target Fraction: The Ethyl Acetate (EtOAc) fraction contains the flavonoid aglycones,

including 6-methoxynaringenin.

Chromatographic Purification:

Step A (Silica Gel): Load EtOAc fraction onto a silica gel column. Elute with a gradient of

CHCl₃:MeOH (100:0 → 80:20).

Step B (Sephadex LH-20): Re-chromatograph semi-pure fractions (checked by TLC) on

Sephadex LH-20 using MeOH as eluent to remove chlorophyll and polymeric impurities.

Step C (Recrystallization): Final purification via recrystallization from MeOH/CHCl₃.

TLC Validation:

Stationary Phase: Silica Gel F254.
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Mobile Phase: Toluene:Ethyl Acetate:Formic Acid (5:4:1).

Detection: UV (254/365 nm) and AlCl₃ spray (yellow fluorescence).

Analytical Characterization
Reliable identification requires distinguishing 6-methoxynaringenin from its isomers (e.g., 8-

methoxy or 3'-methoxy variants).

Nuclear Magnetic Resonance (NMR)
Data typically observed in DMSO-d₆ or Acetone-d₆.

¹H NMR (400 MHz):

A-Ring: A sharp singlet at δ ~6.0-6.1 ppm (H-8). The absence of an H-6 doublet confirms

substitution at C6.

B-Ring: AA'BB' system. Two doublets at δ ~7.3-7.4 ppm (H-2', 6') and δ ~6.8-6.9 ppm (H-

3', 5'), characteristic of a 4'-hydroxyphenyl group.

C-Ring (Flavanone):

H-2: dd at δ ~5.4 ppm.

H-3ax/eq: Two multiplets at δ ~2.7-3.2 ppm.

Methoxy: Sharp singlet at δ ~3.7-3.8 ppm (3H, 6-OMe).

5-OH: Chelated hydroxyl proton singlet downfield at δ ~12.0+ ppm.

¹³C NMR (100 MHz):

C-4 (Carbonyl): ~196-198 ppm.

C-6 (Methoxy attachment): ~128-130 ppm (shifted downfield due to oxygen).

Methoxy Carbon: ~60.0 ppm (characteristic of hindered A-ring methoxy).
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Mass Spectrometry (MS)
ESI-MS (Negative Mode): [M-H]⁻ ion at m/z 301.

Fragmentation (MS/MS):

Retro-Diels-Alder (RDA) cleavage of the C-ring is the primary pathway.

Fragment A: m/z ~166-167 (A-ring fragment containing 5,7-OH and 6-OMe).

Fragment B: m/z ~119-120 (B-ring fragment, 4'-OH).

Interpretation: The mass of Fragment A confirms the methoxy group is on the A-ring.

Pharmacological Potential[3][4][7][9][10][11][12][13]
Mechanism of Action
The compound exhibits bioactivity distinct from Naringenin due to the 6-methoxy group.

Anti-inflammatory: Inhibits the NF-κB signaling pathway. The 6-OMe group enhances binding

affinity to IKKβ (Inhibitor of κB Kinase), preventing the degradation of IκBα and subsequent

nuclear translocation of p65/p50.

Enzyme Inhibition:

Urease & Carbonic Anhydrase: Demonstrated dual inhibition, relevant for treating H. pylori

infections and glaucoma, respectively.

Aldose Reductase: Potential utility in diabetic complications.

Experimental Workflow: Anti-inflammatory Assay
To verify activity in a drug development setting:
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Endpoints

RAW 264.7 Macrophages LPS Induction
(1 µg/mL)

Seed 24h Treatment
(0.1 - 50 µM 6-MN)

Co-incubation 24h
Quantification

Supernatant Analysis

Nitric Oxide (Griess)

TNF-α, IL-6 (ELISA)

iNOS, COX-2 (Western Blot)

Figure 2: In vitro workflow for assessing anti-inflammatory activity.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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